[(1S,6S,7R,8S,8Ar)-6-hydroxy-8-[2-[(2R,4R)-4-hydroxy-6-oxooxan-2-yl]ethyl]-3,7-dimethyl-1,2,6,7,8,8a-hexahydronaphthalen-1-yl] 2,2-dimethylbutanoate
[(1S,6S,7R,8S,8Ar)-6-hydroxy-8-[2-[(2R,4R)-4-hydroxy-6-oxooxan-2-yl]ethyl]-3,7-dimethyl-1,2,6,7,8,8a-hexahydronaphthalen-1-yl] 2,2-dimethylbutanoate
Brand Name:
Vulcanchem
CAS No.:
133645-46-2
VCID:
VC0022277
InChI:
InChI=1S/C25H38O6/c1-6-25(4,5)24(29)31-21-10-14(2)9-16-11-20(27)15(3)19(23(16)21)8-7-18-12-17(26)13-22(28)30-18/h9,11,15,17-21,23,26-27H,6-8,10,12-13H2,1-5H3/t15-,17-,18-,19+,20-,21+,23+/m1/s1
SMILES:
CCC(C)(C)C(=O)OC1CC(=CC2=CC(C(C(C12)CCC3CC(CC(=O)O3)O)C)O)C
Molecular Formula:
C25H38O6
Molecular Weight:
434.6 g/mol
[(1S,6S,7R,8S,8Ar)-6-hydroxy-8-[2-[(2R,4R)-4-hydroxy-6-oxooxan-2-yl]ethyl]-3,7-dimethyl-1,2,6,7,8,8a-hexahydronaphthalen-1-yl] 2,2-dimethylbutanoate
CAS No.: 133645-46-2
Reference Standards
VCID: VC0022277
Molecular Formula: C25H38O6
Molecular Weight: 434.6 g/mol
![[(1S,6S,7R,8S,8Ar)-6-hydroxy-8-[2-[(2R,4R)-4-hydroxy-6-oxooxan-2-yl]ethyl]-3,7-dimethyl-1,2,6,7,8,8a-hexahydronaphthalen-1-yl] 2,2-dimethylbutanoate - 133645-46-2](/images/no_structure.jpg)
| CAS No. | 133645-46-2 |
|---|---|
| Product Name | [(1S,6S,7R,8S,8Ar)-6-hydroxy-8-[2-[(2R,4R)-4-hydroxy-6-oxooxan-2-yl]ethyl]-3,7-dimethyl-1,2,6,7,8,8a-hexahydronaphthalen-1-yl] 2,2-dimethylbutanoate |
| Molecular Formula | C25H38O6 |
| Molecular Weight | 434.6 g/mol |
| IUPAC Name | [(1S,6S,7R,8S,8aR)-6-hydroxy-8-[2-[(2R,4R)-4-hydroxy-6-oxooxan-2-yl]ethyl]-3,7-dimethyl-1,2,6,7,8,8a-hexahydronaphthalen-1-yl] 2,2-dimethylbutanoate |
| Standard InChI | InChI=1S/C25H38O6/c1-6-25(4,5)24(29)31-21-10-14(2)9-16-11-20(27)15(3)19(23(16)21)8-7-18-12-17(26)13-22(28)30-18/h9,11,15,17-21,23,26-27H,6-8,10,12-13H2,1-5H3/t15-,17-,18-,19+,20-,21+,23+/m1/s1 |
| Standard InChIKey | ZHTMJJNBYMYMRV-VVSCFXOTSA-N |
| Isomeric SMILES | CCC(C)(C)C(=O)O[C@H]1CC(=CC2=C[C@H]([C@@H]([C@@H]([C@@H]12)CC[C@@H]3C[C@H](CC(=O)O3)O)C)O)C |
| SMILES | CCC(C)(C)C(=O)OC1CC(=CC2=CC(C(C(C12)CCC3CC(CC(=O)O3)O)C)O)C |
| Canonical SMILES | CCC(C)(C)C(=O)OC1CC(=CC2=CC(C(C(C12)CCC3CC(CC(=O)O3)O)C)O)C |
| Synonyms | 2,2-Dimethylbutanoic Acid [1S-[1α,6α,7β,8β(2S*,4S*),8aβ]]-1,2,6,7,8,8a_x000B_-Hexahydro-6-hydroxy-3,7-dimethyl)-8-[2-(tetrahydro_x000B_-4-hydroxy-6-oxo-2H-pyran-2-yl)ethyl]-1-naphthalenyl Ester; |
| PubChem Compound | 21728613 |
| Last Modified | Nov 11 2021 |
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